(S)-(+)-α-Methylhistamine dihydrobromide
(S)-(+)-α-Methylhistamine dihydrobromide
Less active enantiomer of H3 agonist R-(-)-α-methylhistamine; 120-fold less potent than R-(-) at H3.
Brand Name:
Vulcanchem
CAS No.:
75614-93-6
VCID:
VC0004189
InChI:
InChI=1S/C6H11N3.2BrH/c1-5(7)2-6-3-8-4-9-6;;/h3-5H,2,7H2,1H3,(H,8,9);2*1H/t5-;;/m0../s1
SMILES:
CC(CC1=CN=CN1)N.Br.Br
Molecular Formula:
C6H13Br2N3
Molecular Weight:
286.999
(S)-(+)-α-Methylhistamine dihydrobromide
CAS No.: 75614-93-6
Inhibitors
VCID: VC0004189
Molecular Formula: C6H13Br2N3
Molecular Weight: 286.999
| CAS No. | 75614-93-6 |
|---|---|
| Product Name | (S)-(+)-α-Methylhistamine dihydrobromide |
| Molecular Formula | C6H13Br2N3 |
| Molecular Weight | 286.999 |
| IUPAC Name | (2S)-1-(1H-imidazol-5-yl)propan-2-amine;dihydrobromide |
| Standard InChI | InChI=1S/C6H11N3.2BrH/c1-5(7)2-6-3-8-4-9-6;;/h3-5H,2,7H2,1H3,(H,8,9);2*1H/t5-;;/m0../s1 |
| Standard InChIKey | RWHNAAABSGVRDT-XRIGFGBMSA-N |
| SMILES | CC(CC1=CN=CN1)N.Br.Br |
| Description | Less active enantiomer of H3 agonist R-(-)-α-methylhistamine; 120-fold less potent than R-(-) at H3. |
| Synonyms | (S)-(+)-α-Methyl-1H-imidazole-4-ethanamine dihydrobromide |
| PubChem Compound | 45073439 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume